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Compound of Interest

Compound Name: MDA 19 (Standard)

CAS No.: 1104302-26-2

Cat. No.: B10762283

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and analysis of MDA

19 (also known as BZO-HEXOXIZID), a synthetic cannabinoid agonist. The protocols described

herein are essential for researchers in pharmacology, toxicology, and forensic science, as well

as professionals involved in drug development and screening.

MDA 19 is a potent and selective agonist for the cannabinoid receptor CB2 and has been

investigated for its therapeutic potential in treating neuropathic pain.[1][2] However, its

emergence in recreational drug markets necessitates robust analytical methods for its detection

and characterization.[3]

Nomenclature
It is important to note that while "MDA 19" is a commonly used name, a more systematic

nomenclature, BZO-HEXOXIZID, has been proposed to avoid confusion with other substances

like methylenedioxyamphetamine (MDA).[4][5] This document will use "MDA 19" for

consistency with the user's query.
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Analytical Methods Overview
Several analytical techniques can be employed for the detection and quantification of MDA 19

and its metabolites. The choice of method depends on the sample matrix, the required

sensitivity, and the purpose of the analysis (e.g., qualitative identification vs. quantitative

determination). The most common methods include:

Gas Chromatography-Mass Spectrometry (GC-MS): A well-established technique for the

identification of volatile and semi-volatile compounds. It is a validated method for the

detection of MDA 19 in various samples.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS): Particularly useful for the analysis of

non-volatile and thermally labile compounds, such as metabolites of MDA 19. High-resolution

mass spectrometry (HRMS) coupled with LC provides high accuracy and sensitivity for

metabolite identification.[7]

Immunoassays: These can be used as a rapid screening tool, although they may have

limitations in terms of specificity and may require confirmation by a more definitive technique

like MS.[8]

Quantitative Data Summary
The following table summarizes key quantitative data for the analytical detection of MDA 19.
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Parameter Method Value
Matrix/Conditi
ons

Reference

Limit of Detection

(LOD)
GC-MS 50 µg/mL Not specified [6]

Between-Run

Precision
GC-MS ≤ 0.10 Not specified [6]

Binding Affinity

(Ki) at human

CB1 receptor

Radioligand

Binding Assay
162.4 ± 7.6 nM

Human

recombinant

receptors

[9]

Binding Affinity

(Ki) at human

CB2 receptor

Radioligand

Binding Assay
43.3 ± 10.3 nM

Human

recombinant

receptors

[9]

Binding Affinity

(Ki) at rat CB1

receptor

Radioligand

Binding Assay
1130 ± 574 nM Rat brain tissue [9]

Binding Affinity

(Ki) at rat CB2

receptor

Radioligand

Binding Assay
16.3 ± 2.1 nM Rat spleen tissue [9]

Experimental Protocols
Protocol 1: Detection of MDA 19 by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is based on a validated method for the detection of MDA 19.[6]

1. Sample Preparation:

Accurately weigh or measure the sample.

Perform a liquid-liquid extraction using a suitable organic solvent (e.g., ethyl acetate).

Evaporate the organic layer to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in a small volume of a suitable solvent (e.g., methanol) for GC-MS

analysis.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A GC system or equivalent.

Mass Spectrometer: Agilent 5975 XL mass-selective detector or equivalent.

Column: Agilent HP-5-MS (30m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injection Volume: 1 µL.

Inlet Temperature: 250°C.

Carrier Gas: Helium.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 20°C/min to 300°C.

Hold: 5 minutes at 300°C.

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI).

Scan Range: 40-550 m/z.

3. Data Analysis:

Identify MDA 19 by comparing the retention time and mass spectrum of the peak in the

sample chromatogram with that of a certified reference standard.

Quantification can be performed using a calibration curve prepared from standards of known

concentrations.
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Protocol 2: Identification of MDA 19 Metabolites using
LC-HRMS
This protocol describes an in vitro method to generate and identify metabolites of MDA 19

using human liver microsomes (HLM) and subsequent analysis by LC-HRMS.[7]

1. In Vitro Metabolism with Human Liver Microsomes (HLM):

Materials:

MDA 19 stock solution (10 mM in DMSO).

Pooled Human Liver Microsomes (HLM) (20 mg/mL).

NADPH regenerating system.

0.1 M Phosphate buffer (pH 7.4).

Ice-cold acetonitrile (ACN).

Procedure:

Prepare a reaction mixture containing phosphate buffer, HLM, and MDA 19 stock solution

in a microcentrifuge tube.

Pre-incubate the mixture at 37°C for 5 minutes with gentle shaking.

Initiate the metabolic reaction by adding the NADPH regenerating system.

Incubate for 60 minutes at 37°C with shaking.

Terminate the reaction by adding an equal volume of ice-cold ACN.

Vortex vigorously and centrifuge at >12,000 x g for 10 minutes at 4°C to precipitate

proteins.

Collect the supernatant for LC-HRMS analysis.
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2. LC-HRMS Instrumentation and Conditions:

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Column: A suitable reversed-phase C18 column.

Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

3. Data Mining and Analysis:

Extracted Ion Chromatogram (EIC): Search for expected metabolites by generating

chromatograms for the exact masses of predicted biotransformations (e.g., oxidation,

hydroxylation).

Mass Defect Filtering (MDF): Identify unexpected metabolites by filtering data based on the

principle that metabolites will have a similar mass defect to the parent drug.

Structural Elucidation: Compare the MS/MS fragmentation pattern of potential metabolites to

that of the parent MDA 19 to determine the site of metabolic modification.

Protocol 3: Solid-Phase Extraction (SPE) of MDA 19
Metabolites from Plasma
This protocol is for the extraction and concentration of MDA 19 metabolites from plasma

samples prior to LC-MS/MS analysis.[3]

1. Sample Pre-treatment:

To a 500 µL plasma sample, add an internal standard.

Add 500 µL of 0.1% formic acid in water to disrupt protein binding.

Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes.
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Transfer the supernatant to a clean tube.

2. Solid-Phase Extraction:

SPE Cartridge: Reversed-phase SPE cartridge (e.g., C18).

Procedure:

Conditioning: Condition the cartridge with 1 mL of methanol followed by 1 mL of water.

Equilibration: Equilibrate with 1 mL of 0.1% formic acid in water.

Loading: Load the pre-treated plasma supernatant onto the cartridge at a slow flow rate

(approx. 1 mL/min).

Washing: Wash with 1 mL of 5% methanol in water, followed by 1 mL of 20% methanol in

water.

Drying: Dry the sorbent bed under vacuum for 5-10 minutes.

Elution: Elute the metabolites with 1 mL of acetonitrile.

3. Final Preparation:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Visualizations
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Caption: Workflow for the detection of MDA 19 by GC-MS.
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Caption: Workflow for MDA 19 metabolite identification.
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Caption: Simplified signaling pathway of MDA 19 at the CB2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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